3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-methoxy-3-prop-2-enylbenzamide
• InChI: InChI=1S/C19H21NO4/c1-5-6-13-11-14(7-10-17(13)23-3)19(21)20-16-9-8-15(22-2)12-18(16)24-4/h5,7-12H,1,6H2,2-4H3,(H,20,21)
• InChI Key: XLUDMQHLIRWHFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)CC=C)OC
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide, also known as DMAPT, is a small molecule inhibitor that has gained significant attention in the field of cancer research due to its potential therapeutic properties. DMAPT is derived from the natural compound parthenolide, which is found in feverfew, a medicinal plant traditionally used for the treatment of headaches and inflammation.

Mechanism of Action

3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide exerts its anti-cancer effects through multiple mechanisms. It has been shown to inhibit the activity of NF-κB, a transcription factor that is often overexpressed in cancer cells and plays a crucial role in cancer cell survival and proliferation. 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide also induces the generation of reactive oxygen species (ROS), which can lead to cancer cell death. Additionally, 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects
3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide has also been shown to have antioxidant properties, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide is its relatively low toxicity compared to other cancer treatments. This makes it a promising candidate for combination therapy with other cancer treatments. However, 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide has limited solubility in water, which can make it difficult to administer in vivo. Additionally, 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide has a short half-life in the body, which can limit its effectiveness.

Future Directions

There are a number of future directions for 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide research. One area of interest is the development of more effective delivery methods for 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide, such as nanoparticles or liposomes. Another area of interest is the identification of biomarkers that can predict which patients are most likely to respond to 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide treatment. Additionally, further research is needed to better understand the mechanisms of action of 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide and to identify potential synergistic combinations with other cancer treatments.

Scientific Research Applications

3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide has been extensively studied for its potential therapeutic properties in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including leukemia, breast, prostate, lung, and pancreatic cancer cells. 3-allyl-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.